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Compound of Interest

Compound Name: 4'-Aminooctanophenone

CAS No.: 63884-78-6

Cat. No.: B1215662

Get Quote

An In-Depth Technical Guide to 4'-Aminooctanophenone: Molecular Structure, Synthesis, and

Characterization

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive technical overview of 4'-aminooctanophenone, a

substituted aromatic ketone with potential applications in medicinal chemistry and materials

science. Due to the limited availability of direct experimental data for this specific molecule in

public databases, this document leverages established chemical principles and data from

closely related analogs to provide predicted properties and representative experimental

protocols. This approach is intended to equip researchers with a robust framework for the

synthesis, characterization, and evaluation of 4'-aminooctanophenone.

Introduction and Molecular Structure
4'-Aminooctanophenone, also known as 1-(4-aminophenyl)octan-1-one or 4-octanoylaniline,

is an organic compound characterized by an octanoyl group and an amino group attached to a

benzene ring in a para configuration.[1] The presence of the long alkyl chain imparts significant

lipophilicity, while the aromatic amine and ketone moieties offer sites for hydrogen bonding and

further chemical modification. This combination of features makes it an interesting candidate for
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investigation in drug discovery, particularly in areas where modulation of cell signaling

pathways is desired.[2]

The molecular structure consists of a central phenyl ring substituted at the 1- and 4-positions.

The carbonyl group of the octanoyl chain is directly attached to the ring, and the amino group is

at the opposite end.

Key Structural Features:

Aromatic Core: A benzene ring providing a rigid scaffold.

Carbonyl Group: A potential hydrogen bond acceptor and a site for nucleophilic attack.

Amino Group: A hydrogen bond donor and a basic center that can be protonated or further

functionalized.

Heptyl Chain: A long, nonpolar alkyl chain that significantly influences the molecule's

solubility and potential interactions with hydrophobic pockets in biological targets.

Below is a 2D representation of the 4'-Aminooctanophenone molecule.

Figure 1: 2D structure of 4'-Aminooctanophenone.

Physicochemical Properties
While extensive experimental data for 4'-aminooctanophenone is not readily available, its

fundamental properties can be found from chemical suppliers and databases.[1][3]
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Property Value Source

IUPAC Name 1-(4-aminophenyl)octan-1-one PubChem[1]

Synonyms
4-n-Octanoylaniline, 4'-

Aminooctanophenone
TCI[3]

CAS Number 63884-78-6 TCI[3]

Molecular Formula C₁₄H₂₁NO TCI[3]

Molecular Weight 219.33 g/mol TCI[3]

Appearance
White to light yellow

powder/crystal
TCI[3]

Melting Point 102.0 - 108.0 °C TCI[3]

Solubility Soluble in methanol TCI[3]

Purity >97.0% (GC) TCI[3]

XLogP3-AA 3.9 PubChem[1]

Hydrogen Bond Donors 1 PubChem[1]

Hydrogen Bond Acceptors 2 PubChem[1]

Synthesis of 4'-Aminooctanophenone
A common and effective method for the synthesis of aromatic ketones is the Friedel-Crafts

acylation. For an aniline derivative, the amino group must be protected to prevent it from

reacting with the Lewis acid catalyst.[4] A plausible synthetic route to 4'-aminooctanophenone
involves the acylation of acetanilide with octanoyl chloride, followed by deprotection of the

acetyl group.

Proposed Synthetic Pathway
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Figure 2: Proposed synthetic workflow for 4'-Aminooctanophenone.

Representative Experimental Protocol
Step 1: Friedel-Crafts Acylation of Acetanilide

To a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a reflux

condenser with a drying tube, and a dropping funnel, add anhydrous aluminum chloride (1.2

equivalents) and a suitable anhydrous solvent (e.g., dichloromethane or 1,2-dichloroethane).

Cool the suspension to 0 °C in an ice bath.

Slowly add octanoyl chloride (1.0 equivalent) to the stirred suspension.

After the addition is complete, add acetanilide (1.0 equivalent) portion-wise, maintaining the

temperature below 5 °C.

After the addition of acetanilide, allow the reaction mixture to warm to room temperature and

then heat to reflux for 2-4 hours, monitoring the reaction progress by thin-layer

chromatography (TLC).

Upon completion, cool the reaction mixture to 0 °C and slowly quench by the addition of

crushed ice, followed by cold water.

Separate the organic layer, and extract the aqueous layer with the organic solvent.
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Combine the organic layers, wash with saturated sodium bicarbonate solution and brine, dry

over anhydrous sodium sulfate, and concentrate under reduced pressure to yield crude 4'-

octanoylacetanilide.

Purify the crude product by recrystallization from a suitable solvent system (e.g.,

ethanol/water).

Step 2: Hydrolysis of 4'-Octanoylacetanilide

To a round-bottom flask containing the purified 4'-octanoylacetanilide from the previous step,

add a solution of hydrochloric acid (e.g., 6 M) or sodium hydroxide (e.g., 10% w/v) in a

suitable solvent like ethanol.

Heat the mixture to reflux for 2-6 hours, monitoring the disappearance of the starting material

by TLC.

After the reaction is complete, cool the mixture to room temperature.

If acidic hydrolysis was performed, neutralize the mixture with a base (e.g., saturated sodium

bicarbonate solution) until the product precipitates. If basic hydrolysis was used, neutralize

with an acid (e.g., dilute HCl).

Collect the precipitated solid by vacuum filtration, wash with cold water, and dry under

vacuum to obtain 4'-aminooctanophenone.

Further purification can be achieved by recrystallization from a suitable solvent (e.g.,

methanol or ethanol).

Analytical Characterization
Thorough characterization is essential to confirm the identity and purity of the synthesized 4'-
aminooctanophenone. The following are predicted spectroscopic data based on the

compound's structure and comparison with the known data for 4'-aminoacetophenone.[5][6]

Nuclear Magnetic Resonance (NMR) Spectroscopy
Predicted ¹H NMR Data (in CDCl₃, 400 MHz):
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Chemical Shift (δ,
ppm)

Multiplicity Integration Assignment

~7.85 d 2H Ar-H ortho to C=O

~6.65 d 2H Ar-H ortho to NH₂

~4.00 br s 2H -NH₂

~2.85 t 2H -CH₂-C=O

~1.70 quint 2H -CH₂-CH₂-C=O

~1.30 m 8H -(CH₂)₄-

~0.90 t 3H -CH₃

Predicted ¹³C NMR Data (in CDCl₃, 100 MHz):

Chemical Shift (δ, ppm) Assignment

~198.0 C=O

~151.0 C-NH₂

~130.5 Ar-C ortho to C=O

~128.0 C-C=O

~113.5 Ar-C ortho to NH₂

~38.0 -CH₂-C=O

~31.5 Alkyl Chain

~29.0 Alkyl Chain

~24.5 Alkyl Chain

~22.5 Alkyl Chain

~14.0 -CH₃

Infrared (IR) Spectroscopy
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Predicted Characteristic IR Absorption Bands:

Wavenumber (cm⁻¹) Intensity Assignment

3450-3300 Medium
N-H stretching (asymmetric

and symmetric)

3050-3000 Medium-Weak Aromatic C-H stretching

2950-2850 Strong Aliphatic C-H stretching

~1660 Strong C=O stretching (aryl ketone)

~1600 Medium Aromatic C=C stretching

~1520 Medium N-H bending

~840 Strong
para-disubstituted C-H out-of-

plane bending

Mass Spectrometry (MS)
Predicted Mass Spectrum (Electron Ionization):

Molecular Ion (M⁺): m/z = 219

Major Fragments:

m/z = 120 (cleavage of the acyl chain, [H₂N-C₆H₄-CO]⁺)

m/z = 92 (cleavage of the carbonyl group, [H₂N-C₆H₄]⁺)

Fragments corresponding to the loss of alkyl groups from the octanoyl chain.

Potential Biological Applications and In Vitro
Evaluation
Derivatives of aminophenones and related structures have shown a range of biological

activities, including anti-inflammatory and cytotoxic effects.[7][8] The long alkyl chain of 4'-
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aminooctanophenone may enhance its interaction with lipophilic binding sites in biological

targets.

Potential Signaling Pathway Involvement

LPS
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Figure 3: Potential anti-inflammatory mechanism via inhibition of the NF-κB pathway.

Representative Protocol: In Vitro Anti-inflammatory
Assay (Nitric Oxide Inhibition)
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Cell Culture: Culture RAW 264.7 murine macrophages in DMEM supplemented with 10%

fetal bovine serum and 1% penicillin-streptomycin at 37 °C in a humidified 5% CO₂

atmosphere.

Cell Seeding: Seed the cells in a 96-well plate at a density of 5 x 10⁴ cells/well and allow

them to adhere overnight.

Treatment: Pre-treat the cells with various concentrations of 4'-aminooctanophenone (e.g.,

1, 5, 10, 25, 50 µM) for 1 hour. Include a vehicle control (e.g., DMSO) and a positive control

(e.g., a known iNOS inhibitor).

Stimulation: Stimulate the cells with lipopolysaccharide (LPS) (e.g., 1 µg/mL) for 24 hours to

induce nitric oxide (NO) production.

Nitrite Measurement (Griess Assay):

Collect 50 µL of the cell culture supernatant from each well.

Add 50 µL of Griess Reagent A (e.g., 1% sulfanilamide in 5% phosphoric acid) and

incubate for 10 minutes at room temperature.

Add 50 µL of Griess Reagent B (e.g., 0.1% N-(1-naphthyl)ethylenediamine

dihydrochloride) and incubate for another 10 minutes.

Measure the absorbance at 540 nm using a microplate reader.

Calculate the nitrite concentration using a sodium nitrite standard curve.

Data Analysis: Determine the percentage of NO inhibition for each concentration of the test

compound compared to the LPS-stimulated control.

Representative Protocol: In Vitro Cytotoxicity Assay
(MTT Assay)

Cell Seeding: Seed a relevant cancer cell line (e.g., HeLa, MCF-7) in a 96-well plate at an

appropriate density and allow for overnight adherence.
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Treatment: Treat the cells with a range of concentrations of 4'-aminooctanophenone for 24,

48, or 72 hours.

MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4

hours at 37 °C.

Formazan Solubilization: Remove the medium and add 150 µL of DMSO to each well to

dissolve the formazan crystals.

Absorbance Measurement: Measure the absorbance at 570 nm.

Data Analysis: Calculate the percentage of cell viability relative to the vehicle-treated control

cells and determine the IC₅₀ value.

Conclusion
4'-Aminooctanophenone presents an intriguing molecular scaffold for further investigation in

medicinal chemistry and materials science. This guide has provided a comprehensive overview

of its structure, predicted properties, and representative protocols for its synthesis,

characterization, and biological evaluation. While direct experimental data for this compound is

limited, the information presented here, based on sound chemical principles and data from

analogous compounds, offers a solid foundation for researchers to initiate their own studies.

Further experimental work is necessary to validate the predicted data and to fully explore the

therapeutic and material potentials of this compound.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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